Cas no 31255-17-1 (1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane)

1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane structure
31255-17-1 structure
Product Name:1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane
CAS No:31255-17-1
MF:C16H34N2O6
MW:350.450965404511
CID:916424
PubChem ID:4378274
Update Time:2025-04-19

1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane
    • 1,13-diaza-24-crown-8
    • 1,4,7,13,16,19-hexaoxa-10,22-diaza-cyclotetracosane
    • 1,7,10,13,19,22-hexaoxa-4,16-diazacyclotetracosane
    • 26-hydroxy-4,7,10,16,19,22-hexaoxa-1,13-diazabicyclo< 11.11.3> heptacosane
    • 4,16-diaza-24-crown-8
    • AC1N9162
    • AG-F-03708
    • CTK4G6653
    • EINECS 250-537-1
    • SR-01000390003
    • SR-01000390003-1
    • SCHEMBL11554769
    • NS00049983
    • AKOS001586638
    • 31255-17-1
    • 1,7,10,13,19,22 Hexaoxa-4,16-diazacyclotetracosane
    • DTXSID20185186
    • Inchi: 1S/C16H34N2O6/c1-5-19-9-13-23-15-11-21-7-3-18-4-8-22-12-16-24-14-10-20-6-2-17-1/h17-18H,1-16H2
    • InChI Key: STPLRJHSPOESPN-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCNCCOCCOCCOCCNCC1

Computed Properties

  • Exact Mass: 350.24182
  • Monoisotopic Mass: 350.24168681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 79.4Ų

Experimental Properties

  • PSA: 79.44
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.